Cas no 1538015-57-4 (4-(2-fluoro-6-methoxyphenyl)butanoic acid)

• Product Name: 4-(2-fluoro-6-methoxyphenyl)butanoic acid
• CAS No: 1538015-57-4
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 6366140
• PubChem ID: 83808922
• Update Time: 2025-10-24

4-(2-fluoro-6-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-6-methoxyphenyl)butanoic acid
• 1538015-57-4
• EN300-1811562

• Inchi： 1S/C11H13FO3/c1-15-10-6-3-5-9(12)8(10)4-2-7-11(13)14/h3,5-6H,2,4,7H2,1H3,(H,13,14)
• InChI Key： MSVKEPPZBSDPOY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CCCC(=O)O)OC

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2-fluoro-6-methoxyphenyl)butanoic acid

4-(2-Fluoro-6-Methoxyphenyl)Butanoic Acid: A Comprehensive Overview

4-(2-Fluoro-6-Methoxyphenyl)Butanoic Acid (CAS No. 1538015-57-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a building block in organic synthesis.

The molecular structure of 4-(2-Fluoro-6-Methoxyphenyl)Butanoic Acid consists of a butanoic acid backbone attached to a substituted phenyl ring. The phenyl group is substituted with a fluorine atom at the 2-position and a methoxy group at the 6-position, which imparts distinct electronic and steric properties to the molecule. This substitution pattern is crucial for its biological activity and chemical reactivity.

Recent studies have highlighted the potential of 4-(2-Fluoro-6-Methoxyphenyl)Butanoic Acid as a lead compound in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated its ability to modulate specific cellular pathways, making it a promising candidate for anti-inflammatory and anticancer drug development.

The synthesis of 4-(2-Fluoro-6-Methoxyphenyl)Butanoic Acid involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent functionalization to introduce the butanoic acid moiety. The optimization of these reactions has been a focus of recent research, with chemists exploring greener and more efficient synthetic routes to enhance yield and purity.

In terms of physical properties, 4-(2-Fluoro-6-Methoxyphenyl)Butanoic Acid exhibits a melting point of approximately 120°C and is sparingly soluble in water, with better solubility in organic solvents such as dichloromethane and ethyl acetate. These properties are essential for its application in various chemical processes and biological assays.

From an environmental perspective, the biodegradability and toxicity profiles of 4-(2-Fluoro-6-Methoxyphenyl)Butanoic Acid are under investigation to ensure its safe use in industrial and pharmaceutical settings. Preliminary data suggest that it has low acute toxicity, but further studies are required to assess its long-term environmental impact.

In conclusion, 4-(2-Fluoro-6-Methoxyphenyl)Butanoic Acid (CAS No. 1538015-57-4) represents a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in future research and development endeavors.